Bis(2-ethylhexyl) cyclohexane-1,4-dicarboxylate

• CAS RN: 84731-70-4
• Molecular Formula: C24H44O4
• Molecular Weight: 396.6 g/mol
• IUPAC Name: bis(2-ethylhexyl) cyclohexane-1,4-dicarboxylate
• InChI: InChI=1S/C24H44O4/c1-5-9-11-19(7-3)17-27-23(25)21-13-15-22(16-14-21)24(26)28-18-20(8-4)12-10-6-2/h19-22H,5-18H2,1-4H3
• InChI Key: HOQGHOMLEVKTBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC(=O)C1CCC(CC1)C(=O)OCC(CC)CCCC

Description

Bis(2-ethylhexyl) cyclohexane-1,4-dicarboxylate is a useful research compound. Its molecular formula is C24H44O4 and its molecular weight is 396.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Ethylhexyl alcohol (8.1 mol), dimethyl cyclohexane-1,4-dicarboxylate (DMCD, cis 81.8%, trans 18.2%, SK NJC, 3.0 mol) and tetraisopropyl titanate catalyst (0.85 g) were added to a 2.5 L reactor equipped with a stirrer and two condensers and heated to 180° C. Di(2-ethylhexyl)cyclohexane-1,4-dicarboxylate (cis 81%, trans 19%) was obtained with a purity of 99.3% in the same manner as in Example 1.

Synthesis routes and methods II

Procedure details

2-Ethylhexyl alcohol (8.1 mol), dimethylcyclohexane-1,4-dicarboxylate (DMCD, cis 1.7%, trans 98.3%, Eastman, 3.0 mol) and tetraisopropyl titanate catalyst (0.85 g) were added to a 2.5 L reactor equipped with a stirrer and two condensers and heated to 180° C. Di(2-ethylhexyl)cyclohexane-1,4-dicarboxylate (cis 3%, trans 97%) was obtained with a purity of 99.8% in the same manner as in Example 1.